Cas no 930473-38-4 (N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 930473-38-4
• MF: C₁₃H₁₁N₃O₃S
• MW: 289.309741258621
• CID: 5362776
• Update Time: 2025-07-17

N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C13H11N3O3S/c1-7-5-10(19-16-7)12(17)15-13-14-9-4-3-8(18-2)6-11(9)20-13/h3-6H,1-2H3,(H,14,15,17)
• InChI Key： IMMUQJNORHBTHU-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NC3=CC=C(OC)C=C3S2)=O)=CC(C)=N1

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide

Recent Advances in the Study of N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide (CAS: 930473-38-4)

The compound N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide (CAS: 930473-38-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, featuring a benzothiazole core linked to an oxazole-carboxamide moiety, has been the subject of several studies aimed at exploring its potential as a therapeutic agent, particularly in the context of kinase inhibition and anti-inflammatory applications.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide exhibits potent inhibitory effects against a subset of protein kinases, including p38 MAPK and JAK2, which are implicated in inflammatory and oncogenic pathways. The study employed a combination of in vitro kinase assays, molecular docking simulations, and X-ray crystallography to characterize the binding interactions between the compound and its kinase targets.

In addition to its kinase inhibitory properties, this compound has shown promise in preclinical models of inflammatory diseases. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in LPS-stimulated macrophages. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, making it a viable candidate for further development.

Structural-activity relationship (SAR) studies have been instrumental in optimizing the pharmacological profile of this compound. Researchers have systematically modified the benzothiazole and oxazole moieties to enhance potency and selectivity. For instance, the introduction of the 6-methoxy group on the benzothiazole ring was found to improve binding affinity to kinase targets while maintaining low cytotoxicity. These findings were detailed in a 2024 study published in European Journal of Medicinal Chemistry, which also explored the compound's potential as a dual inhibitor of both kinases and phosphodiesterases.

Despite these advances, challenges remain in the development of N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide as a therapeutic agent. Issues such as off-target effects and the need for improved blood-brain barrier penetration in neurological applications are areas of active investigation. Ongoing research is also exploring the compound's utility in combination therapies, particularly in oncology, where its kinase inhibitory properties may synergize with existing chemotherapeutic agents.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide represents a promising scaffold for the development of novel therapeutics targeting kinase-mediated pathways and inflammatory processes. The compound's unique structural features and demonstrated biological activities warrant continued investigation, with the potential to yield clinically relevant drug candidates in the near future.